![molecular formula C11H9BrOS B075963 2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol CAS No. 10245-75-7](/img/structure/B75963.png)
2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol
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Overview
Description
2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol, also known as BNT, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of naphthothiophene derivatives and has a molecular formula of C14H9BrOS. BNT is a relatively new compound, and its synthesis method, mechanism of action, and physiological effects are still being studied.
Mechanism of Action
The mechanism of action of 2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol is not fully understood, but it is believed to involve the interaction of the compound with biological molecules such as proteins and enzymes. This compound has been shown to bind to certain proteins, which may alter their function and lead to physiological effects.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on various biochemical and physiological processes. In one study, this compound was found to inhibit the activity of an enzyme called acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may have implications for the treatment of neurological disorders such as Alzheimer's disease. This compound has also been shown to have antioxidant properties, which may be beneficial for the prevention of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol in lab experiments include its relatively simple synthesis method and its potential as a semiconductor material in OFETs. However, the limitations of using this compound include its limited solubility in common organic solvents and its potential toxicity.
Future Directions
There are several potential future directions for research on 2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol. One area of interest is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another area of interest is the study of this compound's potential as a therapeutic agent for neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on various biochemical and physiological processes.
Synthesis Methods
The synthesis of 2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol involves a multi-step process that begins with the reaction of 2-bromo-1-naphthol with thiophene-2-carbaldehyde in the presence of a base. The resulting intermediate is then subjected to a series of reactions involving various reagents and solvents to yield this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol has potential applications in scientific research, particularly in the field of organic electronics. This compound has been studied for its ability to act as a semiconductor material in organic field-effect transistors (OFETs). OFETs are electronic devices that are used to amplify and switch electronic signals. This compound has been found to exhibit good charge transport properties, making it a promising material for use in OFETs.
properties
CAS RN |
10245-75-7 |
---|---|
Molecular Formula |
C11H9BrOS |
Molecular Weight |
269.16 g/mol |
IUPAC Name |
3-bromo-2-thiatricyclo[6.3.1.04,12]dodeca-1(11),3,8(12),9-tetraen-7-ol |
InChI |
InChI=1S/C11H9BrOS/c12-11-7-4-5-8(13)6-2-1-3-9(14-11)10(6)7/h1-3,8,13H,4-5H2 |
InChI Key |
SBAKMCKCKJSGCW-UHFFFAOYSA-N |
SMILES |
C1CC2=C(SC3=CC=CC(=C23)C1O)Br |
Canonical SMILES |
C1CC2=C(SC3=CC=CC(=C23)C1O)Br |
synonyms |
2-Bromo-4,5-dihydro-3H-naphtho[1,8-bc]thiophen-5-ol |
Origin of Product |
United States |
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